1,2,3,6,7-Pentamethoxyxanthone
Overview
Description
1,2,3,6,7-Pentamethoxyxanthone is a xanthone isolated from the roots of Polygala tenuifolia . It is a type of xanthones .
Molecular Structure Analysis
The molecular formula of 1,2,3,6,7-Pentamethoxyxanthone is C18H18O7 . Its structure is represented by the InChI string:InChI=1S/C18H18O7/c1-20-11-6-9-10(7-12(11)21-2)25-13-8-14(22-3)17(23-4)18(24-5)15(13)16(9)19/h6-8H,1-5H3
. Physical And Chemical Properties Analysis
The average mass of 1,2,3,6,7-Pentamethoxyxanthone is 346.335 and its mono-isotopic mass is 346.10525 . Other physical and chemical properties are not detailed in the search results.Scientific Research Applications
Phytochemical Studies and Quality Control
1,2,3,6,7-Pentamethoxyxanthone has been identified in various phytochemical studies. For instance, it was isolated during the study of small centaury (Centaurium erythraea), a plant known for its bitter tonic properties. This study developed a high-performance liquid chromatography method for the determination of methoxylated xanthones, including 1,2,3,6,7-Pentamethoxyxanthone, in small centaury aerial parts, aiding in quality control measures (Valentão et al., 2002).
Isolation from Natural Sources
The compound has also been isolated from other natural sources. For instance, it was found in the roots of Eustoma grandiflorum, collected in Texas. Structural elucidation of this and other xanthones was achieved through various spectroscopic methods (Sullivan, Stiles, & Rosler, 1977).
Pharmacological Research
Pharmacological studies involving xanthones have shown various biological activities. While specific studies on 1,2,3,6,7-Pentamethoxyxanthone might be limited, research on related xanthones can provide insights. For example, xanthones from Halenia elliptica showed vasorelaxant effects on rat coronary artery, highlighting their potential in vascular health research (Wang et al., 2007).
Antioxidant and Anti-Inflammatory Properties
Xanthones have demonstrated significant antioxidant and anti-inflammatory properties. Research on Moutabea guianensis roots, which led to the isolation of various xanthones including pentamethoxyxanthone, showed that these compounds had more potent antioxidant activity than the reference standard, Trolox (Filho et al., 2014). Similarly, xanthones isolated from Hypericum geminiflorum were found to exhibit significant antiplatelet activities (Chung et al., 2002).
Potential in Traditional Medicine
The use of xanthones in traditional medicine, especially in Tibetan medicine, has been documented. Isolation and purification techniques like high-speed counter-current chromatography have been used to extract xanthones from traditional medicinal plants, demonstrating their importance in ethnopharmacology (Liu et al., 2014).
properties
IUPAC Name |
1,2,3,6,7-pentamethoxyxanthen-9-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O7/c1-20-11-6-9-10(7-12(11)21-2)25-13-8-14(22-3)17(23-4)18(24-5)15(13)16(9)19/h6-8H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKLAFTHMEWJCKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=O)C3=C(C(=C(C=C3O2)OC)OC)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,3,6,7-Pentamethoxyxanthone |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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